Cas no 1350325-05-1 (4-iodo-3-methoxy-1H-pyrazole)

• Product name: 4-iodo-3-methoxy-1H-pyrazole
• CAS No: 1350325-05-1
• MF: C₄H₅IN₂O
• MW: 223.999772787094
• MDL: MFCD27665102
• CID: 4586348
• PubChem ID: 67004784

4-iodo-3-methoxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-3-methoxy-1H-pyrazole
• 4-iodo-5-methoxy-1H-pyrazole
• AMY5068
• F16206
• C4H5IN2O
• AKOS030629560
• EN300-7420235
• AKAILQXICKUNET-UHFFFAOYSA-N
• DB-184967
• SCHEMBL1359913
• CS-0163330
• MFCD27665102
• BS-15198
• 1350325-05-1

• MDL： MFCD27665102
• Inchi： 1S/C4H5IN2O/c1-8-4-3(5)2-6-7-4/h2H,1H3,(H,6,7)
• InChI Key： AKAILQXICKUNET-UHFFFAOYSA-N
• SMILES： IC1C=NNC=1OC

Computed Properties

• Exact Mass: 223.94466g/mol
• Monoisotopic Mass: 223.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.9